2-Isopropyl-6-propylphenol
Overview
Description
Synthesis Analysis
The synthesis of 2-Isopropyl-6-propylphenol and related compounds often involves the isopropylation of phenol over acid catalysts. For example, propofol, a closely related compound (2,6-diisopropylphenol), is synthesized via the vapor phase isopropylation of phenol with isopropyl alcohol over H-beta and H-mordenite catalysts, showcasing high selectivity and efficiency under optimized conditions (Nandiwale & Bokade, 2014). Another approach involves the decomposition of 2-propylphenol in supercritical water, leading to the formation of 2-isopropylphenol through rearrangement and alkylation processes (Sato, Adschiri, & Arai, 2003).
Molecular Structure Analysis
The molecular structure of 2-Isopropyl-6-propylphenol is characterized by the presence of isopropyl and propyl groups attached to a phenolic ring. This structural arrangement impacts its reactivity and interactions in chemical processes. For example, in the synthesis of propofol, the position and nature of the alkyl groups play a crucial role in the selectivity and efficiency of the reaction (Yadav & Salgaonkar, 2005).
Chemical Reactions and Properties
2-Isopropyl-6-propylphenol undergoes various chemical reactions, including oxidation and polymerization. The presence of the phenolic hydroxyl group contributes to its antioxidant properties, as seen in related compounds like 2,6-diisopropylphenol, which exhibit significant antioxidant activity by reacting with free radicals to form a phenoxyl radical (Murphy et al., 1992).
Scientific Research Applications
Pharmacology and Anaesthesia :
- 2,6-Di-tert-butylphenol, an analogue of propofol (a compound related to 2-Isopropyl-6-propylphenol), shows potential for developing local anaesthetics due to its high-affinity block of neuronal sodium channels (Haeseler & Leuwer, 2003).
- Propofol, a related compound, modulates the activation and desensitization of GABAA receptors in neurons, which can affect neuronal excitability and cause neuronal dysfunction (Orser et al., 1994).
- Propofol demonstrates antioxidant activity, scavenging radical species similarly to alpha-tocopherol (vitamin E) (Murphy et al., 1992).
- In medical procedures like GI endoscopy, propofol provides better patient comfort and sedation compared to other sedatives (Koshy et al., 2000).
Chemical Synthesis and Engineering :
- ω-(Hydroxyaryl)alkylsulfides based on 2-isobornyl-6-methyl-4-propylphenol exhibit antiradical, antioxidant, and membrane-protecting properties in chemical and biological model systems (Chukicheva et al., 2016).
- The decomposition of 2-isopropylphenol in supercritical water can yield phenol, propene, and 2-propylphenol, with varying rate constants depending on temperature and water density (Sato et al., 2002).
- Selective synthesis of propofol from bio-oil containing phenolic compounds is achievable using H-beta and H-mordenite catalysts, offering a potential solution for converting bio-oil into valuable products (Nandiwale & Bokade, 2014).
Environmental Science and Biodegradation :
- Pseudomonas sp. strain HBP1 Prp efficiently degrades 2-propylphenol, producing intermediates like 3-propylcatechol and butyrate in the degradation pathway (Kohler et al., 1993).
Safety and Hazards
2-Isopropyl-6-propylphenol is harmful if swallowed . It causes skin irritation and serious eye irritation . It may also cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and using the substance only in a well-ventilated area . In case of contact with skin or eyes, it is advised to wash with plenty of water .
Mechanism of Action
Target of Action
The primary targets of 2-Isopropyl-6-propylphenol are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For 2-Isopropyl-6-propylphenol, it is recommended to store the compound in an inert atmosphere at room temperature .
properties
IUPAC Name |
2-propan-2-yl-6-propylphenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18O/c1-4-6-10-7-5-8-11(9(2)3)12(10)13/h5,7-9,13H,4,6H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNTNBZKUWHRIGW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(C(=CC=C1)C(C)C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30225643 |
Source
|
| Record name | 2-Isopropyl-6-propylphenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30225643 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Isopropyl-6-propylphenol | |
CAS RN |
74663-48-2 |
Source
|
| Record name | 2-Isopropyl-6-propylphenol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0074663482 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Isopropyl-6-propylphenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30225643 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(propan-2-yl)-6-propylphenol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-ISOPROPYL-6-PROPYLPHENOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/35A3U7I116 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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